Cas no 51200-87-4 (4,4-Dimethyloxazolidine)

• Product Name: 4,4-Dimethyloxazolidine
• CAS No: 51200-87-4
• MF: C₅H₁₁NO
• MW: 101.146941423416
• MDL: MFCD00154171
• CID: 55958
• PubChem ID: 62010
• Update Time: 2025-04-18

4,4-Dimethyloxazolidine Chemical and Physical Properties

Names and Identifiers

• 4,4-Dimethyloxazolidine
• 4,4-DIMETHYL-1,3-OXAZOLIDINE
• 4,4-dimethyl-1,3-oxazoline
• 4,4-dimethyl-1-oxa-3-aza-cyclopentane
• 4,4-Dimethyloxazolidine solution
• 4.4-Dimethyl-oxazolidin
• Caswell No. 374AB
• Dimethyl oxazolidine
• EINECS 257-048-2
• Oxadine A
• Oxazolidine A
• Oxazolidine,4,4-dimethyl
• 4,4-dimethyl-oxazolidin

• MDL： MFCD00154171
• Inchi： 1S/C5H11NO/c1-5(2)3-7-4-6-5/h6H,3-4H2,1-2H3
• InChI Key： GUQMDNQYMMRJPY-UHFFFAOYSA-N
• SMILES： CC1(C)COCN1

Computed Properties

• Exact Mass: 101.08400
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 70.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.1

Experimental Properties

• Color/Form: Not available
• Density: 0.942 g/mL at 25 °C
• Boiling Point: 189.55°C (rough estimate)
• Flash Point: 120 °F
• Refractive Index: n20/D 1.432
• PSA: 21.26000
• LogP: 0.67110
• Solubility: Not available

4,4-Dimethyloxazolidine Security Information

• Hazardous Material transportation number：UN 1993
• WGK Germany：2
• Hazard Category Code： 10-20/21/22-36/37/38
• Safety Instruction： 16-26-36
• RTECS：RP7211000
• Hazardous Material Identification：
• Safety Term：3.2
• Packing Group：III
• Risk Phrases：R10; R20/21/22; R36/37/38
• Packing Group：III
• Hazard Level：3.2
• HazardClass：3.2
• PackingGroup：III